Cas no 1549638-28-9 (3-(3-methylpyrazin-2-yl)oxypropan-1-amine)

• Product Name: 3-(3-methylpyrazin-2-yl)oxypropan-1-amine
• CAS No: 1549638-28-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5823012
• PubChem ID: 83063339
• Update Time: 2025-10-30

3-(3-methylpyrazin-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpyrazin-2-yl)oxypropan-1-amine
• 3-[(3-methylpyrazin-2-yl)oxy]propan-1-amine
• 1549638-28-9
• AKOS021384421
• EN300-1858542

• Inchi： 1S/C8H13N3O/c1-7-8(11-5-4-10-7)12-6-2-3-9/h4-5H,2-3,6,9H2,1H3
• InChI Key： JCTOYHKSNIUAGW-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NC=CN=1)CCCN

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Additional information on 3-(3-methylpyrazin-2-yl)oxypropan-1-amine

3-(3-Methylpyrazin-2-yl)oxypropan-1-amine: A Comprehensive Overview

The compound 3-(3-methylpyrazin-2-yl)oxypropan-1-amine (CAS No. 1549638-28-9) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This molecule, characterized by its pyrazine ring substituted with a methyl group and connected to an amino alcohol moiety, has garnered attention in recent years due to its versatile properties and promising biological activities. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, is a key feature of this compound, contributing to its stability and reactivity. The methyl group substitution at the 3-position of the pyrazine ring further enhances its chemical uniqueness, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of 3-(3-methylpyrazin-2-yl)oxypropan-1-amine in drug discovery and development. Its amino alcohol functionality provides a versatile platform for the synthesis of bioactive molecules, including potential leads for treating central nervous system disorders. The compound's ability to act as a precursor for more complex structures has been extensively explored in medicinal chemistry, where it serves as a building block for constructing multi-functional drug candidates. For instance, researchers have utilized this compound to synthesize analogs with improved pharmacokinetic profiles, demonstrating its utility in modern drug design.

The synthesis of 3-(3-methylpyrazin-2-yl)oxypropan-1-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazine ring through cyclization reactions and subsequent functionalization to introduce the amino alcohol group. The use of transition metal catalysts has significantly enhanced the efficiency of these reactions, enabling the scalable production of this compound. Moreover, green chemistry approaches have been applied to minimize environmental impact during its synthesis, aligning with current industry trends toward sustainability.

In terms of biological activity, 3-(3-methylpyrazin-2-yl)oxypropan-1-amine has shown promise in preclinical studies as a modulator of ion channels and receptors involved in pain perception and neurodegenerative diseases. Its ability to interact with these targets suggests potential applications in the development of novel therapeutics for conditions such as epilepsy and Alzheimer's disease. Furthermore, recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound to various protein targets, providing valuable insights into its mechanism of action.

From an industrial perspective, CAS No. 1549638-28-9 is widely used in chemical synthesis as an intermediate for producing advanced materials and specialty chemicals. Its role as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy, enabling the construction of enantiomerically pure compounds with high efficiency. Additionally, the compound's compatibility with various reaction conditions makes it suitable for use in both academic research and industrial settings.

Looking ahead, the continued exploration of 3-(3-methylpyrazin-2-yl)oxypropan-1-amie's properties is expected to unlock new applications across diverse fields. Ongoing research focuses on optimizing its pharmacokinetic properties for improved bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between chemists and biologists are also paving the way for its application in personalized medicine, where tailored therapies based on individual genetic profiles are becoming increasingly feasible.

In conclusion, CAS No. 1549638–28–9, or 3-(3-methylpyrazin–2–yl)oxypropan–1–amine, stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in future innovations within chemistry and pharmacology.